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Introduction
2-Octanethiol, also known as sec-octyl mercaptan, is an organosulfur compound with the

chemical formula C₈H₁₈S.[1][2] As a secondary thiol, its sulfhydryl group is bonded to a

secondary carbon atom within an eight-carbon chain. This structural feature imparts specific

reactivity and physical properties that make it a valuable intermediate in various chemical

syntheses.[3] This technical guide provides a comprehensive overview of the chemical and

physical properties, synthesis, purification, and analytical characterization of 2-Octanethiol. It
also addresses its applications, particularly in the pharmaceutical and agrochemical industries,

and provides an outlook on its potential, while noting the current gap in knowledge regarding its

specific biological activities and roles in cell signaling pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-Octanethiol is presented in the

tables below. This data has been compiled from various sources to provide a comprehensive

reference.

Table 1: General and Physical Properties of 2-Octanethiol
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Property Value References

Molecular Formula C₈H₁₈S [1][2]

Molecular Weight 146.29 g/mol [1][2]

Appearance Colorless liquid [2]

Density 0.8327 g/cm³ (estimate) [2]

Boiling Point 195.97 °C (estimate) [2]

Melting Point -79 °C [2]

Flash Point 55.7 °C [2]

Refractive Index 1.4481 [2]

pKa 10.97 ± 0.25 (Predicted) [4]

Table 2: Identifiers and Spectral Data of 2-Octanethiol

Identifier/Spectrum Value/Type References

CAS Number 3001-66-9 [1][2]

EINECS Number 221-086-8 [4]

PubChem CID 18145 [5]

¹H NMR Spectrum Predicted data available [4]

¹³C NMR Spectrum Predicted data available [4]

Mass Spectrum

Data for the isomer 1-

Octanethiol is available as a

reference.

[6]

Synthesis and Purification
While a specific, detailed experimental protocol for the synthesis of 2-Octanethiol is not readily

available in the peer-reviewed literature, a common and effective method for the preparation of

secondary thiols is the nucleophilic substitution of a corresponding secondary alkyl halide with
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a hydrosulfide salt. The following protocol is a generalized procedure based on the synthesis of

similar thiols.

Synthesis of 2-Octanethiol from 2-Bromooctane
Reaction Scheme:

Experimental Protocol:

Materials: 2-Bromooctane, Sodium hydrosulfide (NaSH), Ethanol, Water, Diethyl ether,

Hydrochloric acid (1 M), Anhydrous magnesium sulfate.

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

sodium hydrosulfide (1.2 equivalents) in a mixture of ethanol and water (e.g., 9:1 v/v).

Add 2-Bromooctane (1.0 equivalent) to the solution.

Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction

progress by thin-layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, cool the mixture to room temperature and remove the

ethanol under reduced pressure.

Add water to the residue and extract the aqueous phase with diethyl ether (3 x 50 mL).

Combine the organic extracts and wash with 1 M hydrochloric acid, followed by water, and

finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude 2-Octanethiol.

Purification by Fractional Distillation
Due to the relatively high boiling point of 2-Octanethiol, purification is best achieved by

fractional distillation under reduced pressure to prevent decomposition.[7]
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Experimental Protocol:

Apparatus: A fractional distillation setup including a round-bottom flask, a fractionating

column (e.g., Vigreux column), a condenser, a receiving flask, a vacuum source, and a

heating mantle with a stirrer.[7]

Procedure:

Transfer the crude 2-Octanethiol to the distillation flask along with a few boiling chips or a

magnetic stir bar.

Assemble the fractional distillation apparatus and connect it to a vacuum pump.

Gradually reduce the pressure to the desired level (e.g., 10-20 mmHg).

Begin heating the distillation flask gently.

Collect the fraction that distills at a constant temperature, which corresponds to the boiling

point of 2-Octanethiol at the given pressure.

The purity of the collected fractions should be assessed by analytical methods such as

GC-MS.

Analytical Characterization
The identity and purity of synthesized 2-Octanethiol can be confirmed using a combination of

chromatographic and spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful tool for both the qualitative and quantitative analysis of volatile

compounds like 2-Octanethiol.[8][9]

Experimental Protocol:

Instrumentation: A gas chromatograph coupled to a mass spectrometer.
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Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable

for separating the analyte.[10]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold: 5 minutes at 250 °C.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-300.

Data Analysis: The retention time and the fragmentation pattern in the mass spectrum are

used to identify 2-Octanethiol. Purity is determined by the relative area of the corresponding

peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for confirming the structure of 2-Octanethiol.
While experimental spectra for 2-octanethiol are not readily available in public databases,

predicted spectra can be used for comparison.[4] The expected signals would be consistent

with the structure of a secondary thiol with an octyl chain.

Applications in Drug Development and Other
Industries
2-Octanethiol serves as a versatile intermediate in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[3] Its thiol group is a nucleophile and can

participate in various reactions to introduce the sec-octylthio moiety into larger molecules. This
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is valuable in the synthesis of thioethers and thioesters, which are structural motifs found in

some drug candidates and crop protection agents.[3]

Biological Activity and Signaling Pathways
A thorough review of the scientific literature reveals a significant lack of information regarding

the specific biological activities of 2-Octanethiol. There are no published studies that

investigate its effects on cellular processes, its potential as an enzyme inhibitor, or its

involvement in any signaling pathways.

While thiols, in general, play crucial roles in biological systems, including antioxidant defense

and enzyme catalysis, the specific biological functions of 2-Octanethiol remain uninvestigated.

[11][12] Consequently, it is not possible to provide diagrams of signaling pathways involving

this compound based on current scientific knowledge. Further research is required to elucidate

any potential biological roles of 2-Octanethiol.

Safety Information
Detailed safety information, including GHS classification, is not consistently available across all

sources.[4] As with all thiols, 2-Octanethiol is expected to have a strong, unpleasant odor. It

should be handled in a well-ventilated fume hood with appropriate personal protective

equipment, including gloves and safety glasses.

Conclusion
2-Octanethiol is a valuable chemical intermediate with established applications in organic

synthesis. This guide has provided a detailed overview of its chemical and physical properties,

along with generalized protocols for its synthesis, purification, and analysis. While its utility as a

building block in the pharmaceutical and agrochemical industries is recognized, a notable gap

exists in the understanding of its biological activity. Future research into the potential biological

effects and mechanisms of action of 2-Octanethiol could unveil new applications for this

compound in drug discovery and development.

Visualizations
As there is no available data on signaling pathways, experimental workflows are presented

below.
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Caption: Workflow for the synthesis and purification of 2-Octanethiol.
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Caption: Analytical workflow for the characterization of 2-Octanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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